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Compound of Interest

Compound Name: Iron neodecanoate

Cat. No.: B15346432

An In-Depth Technical Guide to Iron
Neodecanoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Iron neodecanoate is a metal carboxylate salt that finds application in various industrial and
research settings. It is formed from the reaction of an iron salt with neodecanoic acid, a
branched-chain carboxylic acid. This guide provides a comprehensive overview of the chemical
properties, safety data, and handling procedures for iron neodecanoate, with a focus on
providing researchers and professionals with the necessary information for its safe and
effective use.

Two primary forms of iron neodecanoate are commonly referenced, distinguished by their
Chemical Abstracts Service (CAS) numbers:

 lron(lll) Neodecanoate: CAS Number 68958-52-1[1]
e Neodecanoic acid, iron salt: CAS Number 51818-55-4[2]

This guide will address both where information is available, noting the specific form when
necessary.
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Chemical and Physical Properties

A summary of the available physical and chemical properties of iron nheodecanoate is
presented below. Data for these compounds can be limited in publicly available literature.

Property Iron(lll) Neodecanoate Neodecanoic acid, iron
(CAS 68958-52-1) salt (CAS 51818-55-4)

Molecular Formula C30H57Fe0O6 C10H2002.xFe

Molecular Weight 569.61 g/mol Variable

Appearance Not specified Not specified

Density 1.3+0.1 g/cm3[3] Not specified

Boiling Point 561.2+50.0 °C at 760 mmHg[3]  Not specified

Solubility Enhances oil solubility[4] Not specified

Safety Data Sheet (SDS) Summary

A comprehensive, standalone safety data sheet for pure iron neodecanoate is not readily
available in the public domain. The following information is a consolidation of data from various
supplier and database sources.

Hazards Identification

Iron neodecanoate is generally classified with the following hazards:
» Acute Oral Toxicity: Harmful if swallowed.
o Skin Irritation: Causes skin irritation.

o Eye Irritation: Causes serious eye irritation.

First Aid Measures
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Exposure Route

First Aid Procedures

Inhalation

Move the victim to fresh air. If breathing is
difficult, give oxygen. If not breathing, give

artificial respiration. Seek medical attention.

Skin Contact

Remove contaminated clothing. Wash affected
area with soap and plenty of water. If skin

irritation occurs, get medical advice/attention.[2]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.

Ingestion

Rinse mouth. Do NOT induce vomiting. Call a
POISON CENTER or doctor/physician if you

feel unwell.[2]

Exposure Controls & Personal Protection

Control Parameter

Recommendations

Engineering Controls

Use in a well-ventilated area. Ensure adequate
ventilation to maintain exposures below

occupational limits.

Eye/Face Protection

Wear safety glasses with side-shields or

goggles.

Skin Protection

Wear protective gloves. The specific glove
material will depend on the solvent used. Nitrile
rubber is often recommended for handling metal

carboxylates.[5]

Respiratory Protection

If permissible levels are exceeded, use a

NIOSH-approved dust respirator.[6]

General Hygiene

Wash hands thoroughly after handling. Do not

eat, drink, or smoke when using this product.[2]
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Experimental Protocols
Synthesis of Iron Neodecanoate

A general method for the synthesis of iron neodecanoate involves the reaction of an iron salt
with neodecanoic acid. A common approach is the direct reaction of an iron chloride salt with
neodecanoic acid.

Materials:

Iron(Il) chloride (FeClz) or Iron(lll) chloride (FeCls)

Neodecanoic acid

Suitable solvent (e.g., ethanol, xylene)

Base (optional, to neutralize liberated HCI)
General Procedure:

o Dissolve the iron chloride salt in the chosen solvent in a reaction vessel equipped with a
stirrer and a condenser.

e Add neodecanoic acid to the solution. The stoichiometry will depend on the desired iron salt
(e.g., a 1:3 molar ratio of FeCls to neodecanoic acid for iron(lll) neodecanoate).

e The reaction mixture is typically heated to reflux for several hours to drive the reaction to
completion.

o If a base is used, it can be added to neutralize the hydrochloric acid formed during the
reaction.

 After cooling, the product can be isolated. The purification method will depend on the solvent
and the properties of the final product and may involve filtration, washing, and drying.

Note: This is a generalized protocol. The specific reaction conditions, such as temperature,
reaction time, and purification steps, may need to be optimized for specific applications.
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Logical Relationships in Safety Handling

The following diagram illustrates the logical workflow for the safe handling of iron
neodecanoate, from initial preparation to waste disposal.

@ndling Iron NeodecanD

1. Personal Protective Equipment (PPE) Assessment

2. Safe Handling and Use

T

3. Proper Storage

4. Spill or Exposure Event

Exposure

Expired/Unused 5a. Administer First Aid 5b. Spill Cleanup

_______________ 6. Waste Disposal

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for Safe Handling of Iron Neodecanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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